methyl 4-(((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)methyl)benzoate

• IUPAC Name: methyl 4-[[5-(hydroxymethyl)-1-[2-(methylamino)-2-oxoethyl]imidazol-2-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C16H19N3O4S/c1-17-14(21)8-19-13(9-20)7-18-16(19)24-10-11-3-5-12(6-4-11)15(22)23-2/h3-7,20H,8-10H2,1-2H3,(H,17,21)
• InChI Key: ZAVCUIIKWRFDOI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC2=CC=C(C=C2)C(=O)OC)CO
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

Typically, a description of a chemical compound includes its molecular formula, structure, and other identifiers like CAS Registry Number. It may also include information on the compound’s occurrence or synthesis.

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, and reaction conditions.

Molecular Structure Analysis

This involves the study of the compound’s molecular geometry, bond lengths and angles, and other structural parameters. Techniques used may include X-ray crystallography, NMR spectroscopy, and computational chemistry.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

Synthesis and Characterization

• A novel compound, methyl 2-hydroxyl-4-(5,6-dinitro-1H-benzo[2,3-d]imidazole-2-yl)benzoate (MHDIB) , was synthesized from 4,5-dinitro-1,2-benzenediamine and methyl 2-hydroxy-4-carboxybenzoate using a one-pot synthesis method. MHDIB was used to prepare a new AB-type monomer for high-performance polymer modified by orderly hydroxy, demonstrating the potential for synthesizing novel materials from complex intermediates (Zhang Qinglon, 2014).

Applications in Material Science and Biochemistry

• Antimicrobial and Corrosion Inhibition Properties: Schiff base ligands, including derivatives of imidazoles, were synthesized and evaluated for their antimicrobial activities against both gram-positive and gram-negative bacteria. These compounds also exhibited good corrosion inhibition properties on mild steel in acidic solutions, highlighting their dual functionality in materials science and biochemistry (S. Pandiarajan et al., 2020).

Chemical Sensing and Imaging

• A study on 4-(hydroxymethyl)-2-(4-(hydroxymethyl)-1H-benzo[d]imidazol-2-yl)phenol found that it has a significant fluorescent quenching effect in the presence of Co2+, indicating potential as a selective fluorescence chemical sensor. This highlights the use of similar compounds in developing selective sensors for metal ions, which could have applications in environmental monitoring and analytical chemistry (Hou Xuan, 2012).

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs, and refers to how the compound interacts with biological systems to exert its effects.

Safety and Hazards

This includes information on the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.